Cas no 400070-04-4 (Methyl 3,4,5-trimethoxy-2-(methoxycarbonyl)aminobenzoate)

• Product Name: Methyl 3,4,5-trimethoxy-2-(methoxycarbonyl)aminobenzoate
• CAS No: 400070-04-4
• MF: C₁₃H₁₇NO₇
• MW: 299.276584386826
• CID: 3083422
• PubChem ID: 728877
• Update Time: 2025-04-21

Methyl 3,4,5-trimethoxy-2-(methoxycarbonyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trimethoxy-2-methoxycarbonylamino-benzoic acid methyl ester
• STK149370
• SR-01000535171-1
• Oprea1_457581
• ALBB-023140
• 400070-04-4
• methyl 3,4,5-trimethoxy-2-[(methoxycarbonyl)amino]benzoate
• benzoic acid, 3,4,5-trimethoxy-2-[(methoxycarbonyl)amino]-, methyl ester
• CS-0317888
• Methyl 3,4,5-trimethoxy-2-((methoxycarbonyl)amino)benzoate
• SR-01000535171
• LS-07232
• methyl 3,4,5-trimethoxy-2-(methoxycarbonylamino)benzoate
• H33863
• MFCD02934644
• Methyl3,4,5-trimethoxy-2-((methoxycarbonyl)amino)benzoate
• HMS2158O14
• CHEMBL1558369
• HMS3318O05
• AKOS001749496
• SMR000109400
• MLS000113502
• Methyl 3,4,5-trimethoxy-2-(methoxycarbonyl)aminobenzoate

• Inchi： 1S/C13H17NO7/c1-17-8-6-7(12(15)20-4)9(14-13(16)21-5)11(19-3)10(8)18-2/h6H,1-5H3,(H,14,16)
• InChI Key： SIACYYUWRAZSCX-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC(C(=O)OC)=C1NC(=O)OC)OC)OC

Computed Properties

• Exact Mass: 299.10050188Da
• Monoisotopic Mass: 299.10050188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.3Ų